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Compound of Interest

Compound Name: 4-Penten-2-one

Cat. No.: B1216878

An In-depth Technical Guide to the Physical Properties of Allyl Methyl Ketone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of allyl
methyl ketone, also known as 4-penten-2-one. The information is curated for professionals in
research and development who require precise data for applications in chemical synthesis,
formulation, and drug development. This document summarizes key quantitative data, outlines
general experimental protocols for their determination, and includes a visual workflow for the
physical characterization of chemical compounds.

Core Physical Properties

Allyl methyl ketone is a colorless liquid with an odor similar to crotonaldehyde.[1] Itis a
bifunctional compound, exhibiting chemical properties of both an olefin and a ketone.[1]

Quantitative Data Summary

The physical properties of allyl methyl ketone are summarized in the table below. The data has
been compiled from various sources to provide a comparative overview.
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Physical Property Value Notes Source(s)
Molecular Formula CsHsO [1][2][3][4]
Molecular Weight 84.12 g/mol [1][4]15]16]
- ) Values vary across
Boiling Point 93.9°Cto 108 °C ) [L111211517]
different sources.
Density 0.814 g/cm? At 25 °C [1112][5]
Refractive Index 1.398 to 1.4210 At 20 °C [L1[21[5][7]
Flash Point 10.8°Cto11°C [L1121151[71
Insoluble in water;
Solubility Soluble in ethanaol, [1]
ether, acetone.
Vapor Pressure 48.5 mmHg At 25 °C [2][5]
Melting Point Not Available [5]

Experimental Protocols for Physical Property
Determination

While specific, detailed experimental protocols for allyl methyl ketone were not found in the
public domain, the following are generalized, standard methodologies for determining the key
physical properties of a liquid chemical compound such as allyl methyl ketone.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

o Apparatus: A distillation apparatus consisting of a round-bottom flask, a condenser, a
thermometer, a heating mantle, and receiving flask.

e Procedure:

o A sample of allyl methyl ketone is placed in the distillation flask along with boiling chips.
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o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to
measure the temperature of the vapor.

o The sample is heated gently.

o The temperature is recorded when the liquid is boiling and a steady stream of distillate is
collected. This temperature is the boiling point at the recorded atmospheric pressure.

o For more accurate determinations, especially for small sample volumes, a micro-boiling
point apparatus can be used.

Measurement of Density

Density is the mass per unit volume of a substance.

o Apparatus: A pycnometer (specific gravity bottle) of a known volume, and an analytical
balance.

e Procedure:

[¢]

The empty pycnometer is weighed.

It is then filled with the sample of allyl methyl ketone, ensuring no air bubbles are present,

[¢]

and weighed again.

[¢]

The temperature of the sample is recorded.

The density is calculated by dividing the mass of the sample by the volume of the

[e]

pycnometer.

Measurement of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the
material.

o Apparatus: A refractometer (e.g., an Abbe refractometer).

e Procedure:
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o The refractometer is calibrated using a standard of known refractive index.
o Afew drops of the allyl methyl ketone sample are placed on the prism of the refractometer.

o The instrument is adjusted to bring the dividing line between the light and dark fields into
sharp focus at the crosshairs.

o The refractive index is read from the instrument's scale. The temperature at which the
measurement is made is crucial and should be recorded.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
o Apparatus: Test tubes, vortex mixer, and a means for visual inspection.
e Procedure:

o A measured amount of allyl methyl ketone is added to a test tube containing a measured
volume of the solvent (e.g., water, ethanol, ether, acetone).

o The mixture is agitated thoroughly using a vortex mixer.

o The mixture is allowed to stand and is visually inspected for the presence of a single
phase (soluble) or multiple phases (insoluble or partially soluble).

o This can be done qualitatively or quantitatively by determining the concentration of the
saturated solution.

Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the physical characterization of a
chemical compound like allyl methyl ketone.
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Caption: Workflow for the physical characterization of allyl methyl ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of allyl methyl ketone]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1216878#physical-
properties-of-allyl-methyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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